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Compound of Interest

Compound Name: M871

Cat. No.: B13916105 Get Quote

For researchers, scientists, and drug development professionals, understanding the selectivity

of a molecular probe is paramount. This guide provides a comprehensive comparison of M871,

a selective galanin receptor 2 (GAL₂) antagonist, with other galanin receptor ligands. The data

presented herein, including binding affinities and downstream signaling effects, is intended to

facilitate informed decisions in experimental design and drug discovery programs.

M871: A Selective Antagonist of the Galanin
Receptor 2
M871 is a peptide antagonist that demonstrates high selectivity for the galanin receptor

subtype 2 (GAL₂). Its binding affinity has been quantified, revealing a significant preference for

GAL₂ over other galanin receptor subtypes, namely GAL₁ and GAL₃. This selectivity is crucial

for dissecting the specific physiological roles of the GAL₂ receptor in various biological

systems.

Comparative Binding Affinity of Galanin Receptor
Antagonists
To contextualize the selectivity of M871, the following table summarizes the binding affinities (Ki

values in nM) of M871 and other common galanin receptor antagonists across the three

primary galanin receptor subtypes. A lower Ki value indicates a higher binding affinity.
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Antagonist GAL₁ Ki (nM) GAL₂ Ki (nM) GAL₃ Ki (nM)
Receptor
Selectivity

M871 420[1] 13.1[1] >10,000[1] GAL₂ selective

M35 0.11[2] 2.0[2] - Non-selective

M40 1.82[3] 5.1[3] - Non-selective

SNAP 37889 >10,000[4][5] >10,000[4][5] 17.44[4][5][6] GAL₃ selective

Note: A hyphen (-) indicates that data was not readily available in the searched literature.

M871 and GAL₂ Receptor Signaling Pathway
The galanin receptors are G protein-coupled receptors (GPCRs) that mediate diverse

physiological effects. GAL₂ receptors are primarily coupled to the Gq/11 signaling pathway[7].

Upon antagonist binding by M871, the downstream signaling cascade initiated by galanin is

inhibited. The binding of M871 to GAL₂ blocks the activation of phospholipase C (PLC), which

in turn prevents the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol

trisphosphate (IP₃) and diacylglycerol (DAG). This blockade ultimately prevents the release of

intracellular calcium (Ca²⁺), a key second messenger in numerous cellular processes.[8][9]
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M871 inhibits the GAL₂ receptor signaling pathway.

Experimental Protocols
The binding affinities (Ki values) presented in this guide are typically determined using a

competitive radioligand binding assay. The following is a generalized protocol for such an
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assay.

Radioligand Binding Assay for Galanin Receptor Ki
Determination
Objective: To determine the binding affinity (Ki) of a test compound (e.g., M871) for a specific

galanin receptor subtype.

Materials:

Cell membranes prepared from a cell line stably expressing the human galanin receptor of

interest (e.g., GAL₁, GAL₂, or GAL₃).

A suitable radioligand that binds to the target receptor with high affinity and specificity (e.g.,

¹²⁵I-labeled galanin).

Test compound (unlabeled antagonist).

Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl₂, 0.1% BSA, and

protease inhibitors).

Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

Glass fiber filters.

Scintillation fluid.

Scintillation counter.

96-well microplates.

Procedure:

Membrane Preparation: Homogenize cells expressing the target receptor in a lysis buffer and

pellet the membranes by centrifugation. Resuspend the membrane pellet in the binding

buffer.[10] Determine the protein concentration of the membrane preparation.[10]
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Assay Setup: In a 96-well microplate, add the following components in triplicate for each

concentration of the test compound:

A fixed volume of cell membrane preparation.

A fixed concentration of the radioligand.

Increasing concentrations of the unlabeled test compound.

For determining non-specific binding, a high concentration of unlabeled galanin is added

to a set of wells.

For determining total binding, only the radioligand and membranes are added.

Incubation: Incubate the plate at a specific temperature (e.g., 25°C) for a defined period

(e.g., 60-90 minutes) to allow the binding to reach equilibrium.[10]

Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell

harvester. This separates the membrane-bound radioligand from the unbound radioligand.

[11]

Washing: Wash the filters multiple times with ice-cold wash buffer to remove any remaining

unbound radioligand.

Counting: Place the filters in scintillation vials, add scintillation fluid, and measure the

radioactivity using a scintillation counter.

Data Analysis:

Calculate the specific binding by subtracting the non-specific binding from the total

binding.

Plot the percentage of specific binding against the logarithm of the test compound

concentration.

Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the

specific binding of the radioligand) from the resulting sigmoidal curve.
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Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L]

is the concentration of the radioligand and Kd is the dissociation constant of the

radioligand for the receptor.[10]
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Workflow for a competitive radioligand binding assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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